Cas no 27038-56-8 (2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl-)

2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl- structure
27038-56-8 structure
Product Name:2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl-
CAS No:27038-56-8
MF:C10H9ClN2O
MW:208.64426112175
CID:2838682
PubChem ID:597265
Update Time:2024-03-01

2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl-
    • Inchi: 1S/C10H9ClN2O/c1-6-4-10(14)13-9-5-7(11)2-3-8(9)12-6/h2-3,5H,4H2,1H3,(H,13,14)
    • InChI Key: FFOCVCLAZSLGTG-UHFFFAOYSA-N
    • SMILES: N1C2=CC(Cl)=CC=C2N=C(C)CC1=O

Computed Properties

  • Exact Mass: 208.0403406g/mol
  • Monoisotopic Mass: 208.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.5Ų
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